6-bromo-3-(chloromethyl)-1,2-benzoxazole
Overview
Description
Chemical Reactions Analysis
The chemical reactions of similar compounds, such as 3-(bromoacetyl)coumarins, have been studied extensively. These compounds serve as versatile building blocks in the preparation of critical polyfunctionalized heterocyclic systems and other industrially significant scaffolds .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-3-(chloromethyl)-1,2-benzoxazole involves the bromination of 3-(chloromethyl)-1,2-benzoxazole using a brominating agent.", "Starting Materials": [ "3-(chloromethyl)-1,2-benzoxazole", "Brominating agent (e.g. N-bromosuccinimide, bromine in acetic acid)" ], "Reaction": [ "Add the brominating agent to a solution of 3-(chloromethyl)-1,2-benzoxazole in a suitable solvent (e.g. chloroform, dichloromethane) at a temperature between 0-5°C.", "Stir the reaction mixture for a suitable period of time (e.g. 1-2 hours) until the reaction is complete.", "Quench the reaction by adding a suitable quenching agent (e.g. sodium thiosulfate) to the reaction mixture.", "Extract the product using a suitable solvent (e.g. ethyl acetate).", "Dry the organic layer over anhydrous sodium sulfate.", "Concentrate the solution under reduced pressure to obtain the crude product.", "Purify the product using column chromatography or recrystallization to obtain the desired product, 6-bromo-3-(chloromethyl)-1,2-benzoxazole." ] } | |
CAS RN |
1824096-85-6 |
Product Name |
6-bromo-3-(chloromethyl)-1,2-benzoxazole |
Molecular Formula |
C8H5BrClNO |
Molecular Weight |
246.5 |
Purity |
95 |
Origin of Product |
United States |
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